627-37-2(N-Allylmethylamine),F21270,627-37-2

N-Allylmethylamine Properties

Names and Identifiers

- N-methylallylamine
- N-Allylmethylamine
- N-Allyl-N-methylamine
- allyl mesityl ether
- Allyl-mesityl-aether
- Allylmethylamine
- methylallylamine
- N-allyl-methylamine
- N-methyl-N-allyl amine
- n-allyl methyl-amine
- MFCD00008641
- BB 0263010
- 2-Propen-1-amine, N-methyl-
- Allylamine, N-methyl-
- CH2=CHCH2NHCH3
- DTXSID8073219
- Q23698414
- allylmethyl amine
- InChI=1/C4H9N/c1-3-4-5-2/h3,5H,1,4H2,2H
- N-methyl allyl amine
- FT-0648301
- methyl allyl amine
- N-Allyl-N-methylamine #
- JXA5N62PYD
- 627-37-2
- CHEMBL3558338
- N-methyl allylamine
- N-Methyl-2-propen-1-amine
- Allyl methyl amine
- AKOS000247547
- N-methyl-N-allylamine
- N-Allylmethylamine, 96%
- Allyl-methyl-amine
- CS-0157991
- methyl(prop-2-en-1-yl)amine
- n-methyl-allylamine
- (Methyl)(prop-2-en-1-yl)amine
- J-523731
- STR09653
- N-allyl-methyl-amine
- NS00035152
- F21270
- N-methylprop-2-en-1-amine
- N-Methylprop-2-en-1-amne
- EN300-73282
- AMY13350
- EINECS 210-996-0
- prop-2-ene, 1-methylamino-
- DB-073183
- +Expand
- MDL： MFCD00008641
- InChIKey： IOXXVNYDGIXMIP-UHFFFAOYSA-N
- Inchi： 1S/C4H9N/c1-3-4-5-2/h3,5H,1,4H2,2H3
- SMILES： C=CCNC

Computed Properties

Exact Mass: 71.07350
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 71.073499
Heavy Atom Count: 5
Complexity: 24.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12

Experimental Properties

LogP: 0.78270
PSA: 12.03000
Refractive Index: n20/D 1.412(lit.)
Water Partition Coefficient: Miscible with water.
Boiling Point: 64-66 °C(lit.)
Melting Point: No data available
Flash Point: Fahrenheit: -18.4 ° f
Celsius: -28 ° c
Color/Form: Fluids.
Solubility: Very soluble in water.
Sensitiveness: Sensitive to carbon dioxide
Density: 0.741 g/mL at 25 °C(lit.)

N-Allylmethylamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003T6C-5g	N-Allylmethylamine	627-37-2	98%	5g	$6.00	2024-04-22
A2B Chem LLC	AB76980-5g	N-Allylmethylamine	627-37-2	98%	5g	$6.00	2024-04-19
Aaron	AR003TEO-5g	N-Allylmethylamine	627-37-2	98%	5g	$5.00
abcr	AB205840-1 g	N-Allylmethylamine, 96%; .	627-37-2	96%	1g	€76.00	2023-05-06
Ambeed	A947648-5g	N-Methylallylamine	627-37-2	98%	5g	$7.0
Apollo Scientific	OR3619-1g	N-Methylallylamine	627-37-2		1g	￡13.00	2023-04-13
Enamine	EN300-73282-0.05g	methyl(prop-2-en-1-yl)amine	627-37-2	93%	0.05g	$19.0
Fluorochem	069326-1g	N-Allyl-N-methylamine	627-37-2	98%	1g	￡13.00	2022-03-01
TRC	A617993-1g	N-Allylmethylamine	627-37-2		1g	$ 64.00	2023-04-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H27551-1g	N-Allylmethylamine, 96%	627-37-2	96%	1g	￥1055.00	2023-03-15

N-Allylmethylamine Suppliers

Hubei Chaoshun Biotechnology Co., Ltd.

Audited Supplier

(CAS:627-37-2)

MR./MRS.:WANG XIAN SHENG

Phone:15927806810

Email:174160056@qq.com

Quzhou HuntBio Co.,LTD.

Audited Supplier

(CAS:627-37-2)

MR./MRS.:ZHANG JING LI

Phone:13372408495

Email:sales@huntchem.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:627-37-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:627-37-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:627-37-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

N-Allylmethylamine Related Literature

1. Sequential one-pot three component rhodium-catalysed isomerisation/1,3-dipolar cycloaddition cascades to fused-ring heterocycles

Jonathan Windle,Matthew Allison,Helena Shepherd,Visuvanathar Sridharan RSC Adv. 2014 4 2624
2. Exploring the non-covalent interactions behind the formation of amine–water complexes: the case of N-allylmethylamine monohydrate

Weslley G. D. P. Silva,Tamanna Poonia,Jennifer van Wijngaarden Phys. Chem. Chem. Phys. 2021 23 7368
3. Synthesis, characterization, and reactivity of dinuclear organo-rare-earth-metal alkyl complexes supported by 2-amidate-functionalized indolyl ligands: substituent effects on coordination and reactivity

Dongjing Hong,Xiancui Zhu,Shaowu Wang,Yun Wei,Shuangliu Zhou,Zeming Huang,Shan Zhu,Ruru Wang,Wenrun Yue,Xiaolong Mu Dalton Trans. 2019 48 5230
4. Nickel-catalyzed enantioselective vinylation of aryl 2-azaallyl anions

Shengzu Duan,Guogang Deng,Yujin Zi,Xiaomei Wu,Xun Tian,Zhengfen Liu,Minyan Li,Hongbin Zhang,Xiaodong Yang,Patrick J. Walsh Chem. Sci. 2021 12 6406
5. Copper-catalyzed synthesis of 2-aminobenzothiazoles from 2-iodophenyl isocyanides, potassium sulfide and amines

Hao Min,Genhua Xiao,Wenjuan Liu,Yun Liang Org. Biomol. Chem. 2016 14 11088
6. A new version of the reverse-Cope elimination initiated by the nucleophilic addition of allylamines to nitrones: a synthesis of vicinal diamines

Michael B. Gravestock,David W. Knight,K. M. Abdul Malik,Steven R. Thornton J. Chem. Soc. Perkin Trans. 1 2000 3292
7. Polymerization with the Cu(i)-catalyzed Doyle–Kirmse reaction of bis(allyl sulfides) and bis(α-diazoesters)

Zihao Fu,Qi Zhou,Yiyang Xiao,Jianbo Wang Polym. Chem. 2022 13 2123
8. A room-temperature synthesis of 2,2′-bisoxazoles through palladium-catalyzed oxidative coupling of α-isocyanoacetamides

Jian Wang,Shuang Luo,Jing Li,Qiang Zhu Org. Chem. Front. 2014 1 1285
9. Rearrangement of ammonium ylides produced by intramolecular reaction of catalytically generated metal carbenoids. Part 1. Synthesis of cyclic amines

J. Stephen Clark,Paul B. Hodgson,Michael D. Goldsmith,Leslie J. Street J. Chem. Soc. Perkin Trans. 1 2001 3312
10. Iodine-promoted stereoselective amidosulfenylation of electron-deficient alkynes

Fuhong Xiao,Dahan Wang,Shanshan Yuan,Huawen Huang,Guo-Jun Deng RSC Adv. 2018 8 23319

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Cas no 627-37-2 (N-Allylmethylamine)

N-Allylmethylamine Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-Allylmethylamine Price

N-Allylmethylamine Suppliers

N-Allylmethylamine Related Literature

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